Cas no 108810-87-3 (N-Methyl-3-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aniline)

• Product Name: N-Methyl-3-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aniline
• CAS No: 108810-87-3
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 134020
• PubChem ID: 2779723
• Update Time: 2025-04-19

N-Methyl-3-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)aniline
• Benzenamine,N-methyl-3-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-
• N-METHYL-3-(3-METHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YL)ANILINE
• AC1MCW6J
• ACMC-20mbte
• Maybridge3_004409
• N-methyl-3-(3-methyl-1,2,4-triazolo-[4,3-b]pyridazin-6-yl)benzenamine
• N-methyl-3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline
• TZRQKMIWDSAQMS-UHFFFAOYSA-N
• MFCD00277901
• 108810-87-3
• SCHEMBL10389924
• DTXSID20381520
• AKOS015908952
• IDI1_015796
• N-Methyl-3-(3-methyl-1,2,4-triazolo-[4,3-b]-pyridazin-6-yl)benzenamine
• HMS1443I09
• N-Methyl-3-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aniline

• Inchi： 1S/C13H13N5/c1-9-15-16-13-7-6-12(17-18(9)13)10-4-3-5-11(8-10)14-2/h3-8,14H,1-2H3
• InChI Key： TZRQKMIWDSAQMS-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1C=CC(C1C=CC=C(C=1)NC)=N2

Computed Properties

• Exact Mass: 239.11729
• Monoisotopic Mass: 239.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.29
• Melting Point: 221.6℃
• Refractive Index: 1.692
• PSA: 55.11
• LogP: 2.21440

N-Methyl-3-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aniline Security Information

• Safety Term：S24/25